2-(3,4-Dimethoxyphenyl)pyridin-3-ol
Overview
Description
Scientific Research Applications
Photophysical and Electrochemical Properties : The study of new compounds related to 2-(3,4-Dimethoxyphenyl)pyridin-3-ol has led to insights into their photophysical and electrochemical properties. These compounds exhibit strong UV-Visible bands attributed to intramolecular charge transfer and show emission bands upon excitation, indicating potential applications in photonic and electronic devices (Golla et al., 2020).
Crystal Structure Analysis : Research on derivatives of 2-(3,4-Dimethoxyphenyl)pyridin-3-ol has contributed to understanding crystal structures and intramolecular interactions. This knowledge is crucial in the development of materials with specific structural properties (Grabowski et al., 2004).
Self-Association Studies : Studies have shown that derivatives of 2-(3,4-Dimethoxyphenyl)pyridin-3-ol can self-associate in both solid state and solution, which is significant for understanding molecular interactions and designing functional materials (Lomas et al., 2007).
Synthesis of Ruthenium Complexes : Research on synthesizing ruthenium complexes containing a pendent catechol ring derived from 2-(3,4-Dimethoxyphenyl)pyridin-3-ol has implications in the field of coordination chemistry, potentially leading to new catalytic or electronic applications (O'Brien et al., 2004).
Tautomerism Studies : The study of tautomerism in compounds related to 2-(3,4-Dimethoxyphenyl)pyridin-3-ol has implications in medicinal chemistry, as understanding tautomeric forms can influence the design and synthesis of pharmaceuticals (Davoodnia et al., 2011).
Synthesis of Antiproliferative Agents : Compounds analogous to 2-(3,4-Dimethoxyphenyl)pyridin-3-ol have been synthesized and evaluated as antiproliferative agents, indicating potential applications in cancer research and therapy (Chitti et al., 2019).
Optoelectronic Device Applications : Research on the physical, spectral, and thermal properties of dimethoxy substituted chalcone related to 2-(3,4-Dimethoxyphenyl)pyridin-3-ol suggests applications in high-temperature optical device applications (Menezes et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cdk2, a protein kinase involved in cell cycle regulation .
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes . For instance, some pyrazoline derivatives, which share a similar heterocyclic structure, have been found to induce cell death through their antiproliferative effects .
Biochemical Pathways
Related compounds have been associated with the inhibition of acetylcholinesterase (ache) activity and the modulation of malondialdehyde (mda) levels in the brain . These activities suggest potential impacts on cholinergic signaling and oxidative stress pathways.
Pharmacokinetics
The compound’s logp value, a measure of its lipophilicity and a key determinant of its adme properties, is reported to be favorable .
Result of Action
Related compounds have been found to exhibit antiproliferative effects and induce cell death . These effects suggest that 2-(3,4-Dimethoxyphenyl)pyridin-3-ol may have similar cytotoxic properties.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)pyridin-3-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-16-11-6-5-9(8-12(11)17-2)13-10(15)4-3-7-14-13/h3-8,15H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFDJCKRMLIGDHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=CC=N2)O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401705 | |
Record name | 2-(3,4-dimethoxyphenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63688-36-8 | |
Record name | 2-(3,4-dimethoxyphenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.